Cas no 2092801-24-4 (2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid)

• Product Name: 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid
• CAS No: 2092801-24-4
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5723735
• PubChem ID: 121215399
• Update Time: 2025-06-13

2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(fluoromethyl)piperidin-1-yl]acetic acid
• AKOS026726054
• F6545-1828
• 2-(3-(fluoromethyl)piperidin-1-yl)acetic acid
• starbld0029688
• 2092801-24-4
• 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid

• Inchi： 1S/C8H14FNO2/c9-4-7-2-1-3-10(5-7)6-8(11)12/h7H,1-6H2,(H,11,12)
• InChI Key： JYBZLXMDKRJFNA-UHFFFAOYSA-N
• SMILES： FCC1CN(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid

2-(3-(Fluoromethyl)piperidin-1-yl)acetic Acid: A Comprehensive Overview

2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid (CAS No. 2092801-24-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid.

Chemical Structure and Properties

2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid is a fluorinated piperidine derivative with the molecular formula C₉H₁₃FNO₂. The presence of the fluoromethyl group in the piperidine ring imparts unique chemical and physical properties to the molecule. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the conformational flexibility and lipophilicity of the compound. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration for formulation development in pharmaceutical applications.

Synthesis Methods

The synthesis of 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 3-fluoromethylpiperidine with an appropriate acylating agent, such as acetyl chloride or acetic anhydride, followed by hydrolysis to yield the desired carboxylic acid. Another method involves the nucleophilic substitution of a suitable leaving group in a fluorinated piperidine derivative with an acyl group.

A recent study published in the Journal of Organic Chemistry described a novel one-pot synthesis method that combines multiple steps into a single reaction sequence, significantly improving the overall yield and purity of the product. This method utilizes microwave-assisted synthesis to enhance reaction rates and reduce side reactions, making it an attractive option for large-scale production.

Biological Activities

2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the most notable areas of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are targets for numerous drugs.

A study published in the Journal of Medicinal Chemistry reported that 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid exhibits potent agonist activity at specific GPCRs, particularly those involved in pain modulation and neuroprotection. The compound was shown to effectively reduce pain responses in animal models without significant side effects, suggesting its potential as a novel analgesic agent.

In addition to its GPCR modulating properties, 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid has also been studied for its anti-inflammatory effects. Research conducted at a leading pharmaceutical institute demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Future Prospects

The promising biological activities of 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid have led to increased interest in its clinical development. Several preclinical studies have shown encouraging results, paving the way for further investigation in human trials. The compound's ability to modulate GPCRs and exert anti-inflammatory effects makes it a valuable candidate for developing new treatments for pain management and inflammatory disorders.

Ongoing clinical trials are currently evaluating the safety and efficacy of 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid in various patient populations. Preliminary data from these trials suggest that the compound is well-tolerated with minimal adverse effects, further supporting its potential as a therapeutic agent.

In conclusion, 2-(3-(Fluoromethyl)piperidin-1-yl)acetic acid (CAS No. 2092801-24-4) is a promising compound with diverse biological activities that make it a valuable candidate for pharmaceutical research. Its unique chemical structure and properties offer significant advantages for optimizing drug candidates, while its potential therapeutic applications span multiple areas including pain management and inflammatory disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in developing new treatments for various medical conditions.